Cas no 1256810-53-3 (3-(5-Methylpyridin-3-yl)propanoic acid)
3-(5-Methylpyridin-3-yl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(5-methylpyridin-3-yl)propanoic acid
- 1256810-53-3
- AS-63759
- 3-(5-methylpyridin-3-yl)propanoicacid
- MFCD18259978
- AKOS017517995
- SCHEMBL21945441
- Z1255464644
- CS-0443334
- EN300-120363
- 3-(5-Methylpyridin-3-yl)propanoic acid
-
- MDL: MFCD18259978
- Inchi: 1S/C9H11NO2/c1-7-4-8(6-10-5-7)2-3-9(11)12/h4-6H,2-3H2,1H3,(H,11,12)
- InChI Key: XGXXQNPWMCFKOV-UHFFFAOYSA-N
- SMILES: OC(CCC1C=NC=C(C)C=1)=O
Computed Properties
- Exact Mass: 165.078978594g/mol
- Monoisotopic Mass: 165.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 159
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 50.2
3-(5-Methylpyridin-3-yl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029198649-1g |
3-(5-Methylpyridin-3-yl)propanoic acid |
1256810-53-3 | 95% | 1g |
$746.24 | 2023-09-03 | |
| Alichem | A029198649-5g |
3-(5-Methylpyridin-3-yl)propanoic acid |
1256810-53-3 | 95% | 5g |
$2070.74 | 2023-09-03 | |
| TRC | M340393-10mg |
3-(5-Methylpyridin-3-Yl)Propanoic Acid |
1256810-53-3 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M340393-50mg |
3-(5-Methylpyridin-3-Yl)Propanoic Acid |
1256810-53-3 | 50mg |
$ 210.00 | 2022-06-03 | ||
| TRC | M340393-100mg |
3-(5-Methylpyridin-3-Yl)Propanoic Acid |
1256810-53-3 | 100mg |
$ 320.00 | 2022-06-03 | ||
| Chemenu | CM323454-1g |
3-(5-Methylpyridin-3-yl)propanoic acid |
1256810-53-3 | 95% | 1g |
$631 | 2021-08-18 | |
| Chemenu | CM323454-1g |
3-(5-Methylpyridin-3-yl)propanoic acid |
1256810-53-3 | 95% | 1g |
$708 | 2022-06-13 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M939953-100mg |
3-(5-Methylpyridin-3-yl)propanoic acid |
1256810-53-3 | 95% | 100mg |
¥1,216.80 | 2022-09-01 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M939953-250mg |
3-(5-Methylpyridin-3-yl)propanoic acid |
1256810-53-3 | 95% | 250mg |
¥2,281.50 | 2022-09-01 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M939953-1g |
3-(5-Methylpyridin-3-yl)propanoic acid |
1256810-53-3 | 95% | 1g |
¥4,563.00 | 2022-09-01 |
3-(5-Methylpyridin-3-yl)propanoic acid Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on 3-(5-Methylpyridin-3-yl)propanoic acid
Introduction to 3-(5-Methylpyridin-3-yl)propanoic acid (CAS No. 1256810-53-3)
3-(5-Methylpyridin-3-yl)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1256810-53-3, is a significant compound in the realm of pharmaceutical and biochemical research. This compound belongs to the class of pyridine derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural motif of this molecule, featuring a propanoic acid side chain attached to a 5-methylpyridine ring, imparts unique chemical and pharmacological properties that make it a subject of intense interest among researchers.
The 5-methylpyridin-3-yl moiety is particularly noteworthy, as it contributes to the compound's ability to interact with various biological targets. Pyridine derivatives are well-documented for their role in modulating enzyme activities and receptor interactions, making them valuable scaffolds for medicinal chemistry. In particular, the presence of a methyl group at the 5-position of the pyridine ring can influence electronic properties and metabolic stability, which are critical factors in drug design.
Recent advancements in computational chemistry and high-throughput screening have enabled researchers to explore the pharmacological potential of 3-(5-Methylpyridin-3-yl)propanoic acid more comprehensively. Studies have indicated that this compound exhibits promising activity in inhibiting certain kinases and enzymes implicated in inflammatory and neurological disorders. The propanoic acid side chain further enhances its versatility, allowing for modifications that could optimize solubility, bioavailability, and target specificity.
In the context of drug discovery, 3-(5-Methylpyridin-3-yl)propanoic acid has been investigated as a lead compound for developing novel therapeutics. Its structural features make it a suitable candidate for further derivatization, enabling the creation of libraries of analogs with tailored biological profiles. For instance, modifications to the carboxylic acid group can yield esters or amides, which may exhibit improved pharmacokinetic properties.
The compound's relevance is further underscored by its role in preclinical studies aimed at understanding disease mechanisms and identifying new therapeutic strategies. Researchers have leveraged its interactions with biological pathways to develop models that mimic human diseases, providing insights into potential treatment approaches. Additionally, its compatibility with various spectroscopic and analytical techniques makes it an ideal candidate for structural elucidation and mechanistic studies.
From a synthetic chemistry perspective, 3-(5-Methylpyridin-3-yl)propanoic acid serves as a versatile building block for more complex molecules. The availability of synthetic routes to this intermediate has facilitated rapid exploration of its derivatives, accelerating the discovery process. Advances in green chemistry principles have also led to more sustainable methods for producing this compound, aligning with global efforts to minimize environmental impact.
The therapeutic applications of 3-(5-Methylpyridin-3-yl)propanoic acid are not limited to oncology or neurology; emerging research suggests its potential in addressing metabolic disorders and infectious diseases. By targeting key enzymes and receptors involved in these conditions, this compound may offer novel avenues for treatment. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into clinical trials and eventually bring new therapies to patients.
As our understanding of molecular interactions continues to evolve, so does the significance of compounds like 3-(5-Methylpyridin-3-yl)propanoic acid. The integration of artificial intelligence and machine learning into drug discovery pipelines has further enhanced the ability to predict and validate the efficacy of such molecules. These technologies enable high-resolution modeling of protein-ligand interactions, providing critical data for optimizing lead compounds.
In conclusion, 3-(5-Methylpyridin-3-yl)propanoic acid (CAS No. 1256810-53-3) represents a compelling example of how structural innovation can drive therapeutic breakthroughs. Its unique combination of chemical features makes it a valuable asset in ongoing research efforts across multiple disciplines. As science progresses, compounds like this will continue to play a pivotal role in shaping the future of medicine.
1256810-53-3 (3-(5-Methylpyridin-3-yl)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)